7-ethoxy-4-phenyl-2H-chromen-2-one

• IUPAC Name: 7-ethoxy-4-phenylchromen-2-one
• InChI: InChI=1S/C17H14O3/c1-2-19-13-8-9-14-15(12-6-4-3-5-7-12)11-17(18)20-16(14)10-13/h3-11H,2H2,1H3
• InChI Key: PWBXCAUFJPXZFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=CC(=O)O2)C3=CC=CC=C3
• Molecular Formula: C17H14O3
• Molecular Weight: 266.29 g/mol

Description

7-Ethoxy-4-phenyl-2H-chromen-2-one belongs to the class of chemical compounds known as chromen-2-ones, or coumarins, which are of interest in medicinal chemistry due to their diverse biological activities. They are synthesized from various chemical reactions and have been explored for their antimicrobial, antioxidant, and other pharmacological properties.

Synthesis Analysis

The synthesis of chromen-2-one derivatives, similar to 7-ethoxy-4-phenyl-2H-chromen-2-one, involves multiple steps including reductive amination, Claisen rearrangement, and ring-closing metathesis. These processes typically result in the formation of the desired product with good yields under controlled conditions (Mandala et al., 2013), (Poudel & Lee, 2014).

Molecular Structure Analysis

The molecular structure of chromen-2-one derivatives is characterized using techniques such as X-ray crystallography, NMR, and IR spectroscopy. These studies reveal their crystalline structure, molecular conformation, and functional groups (Reis et al., 2013), (Manolov et al., 2012).

Chemical Reactions and Properties

Chromen-2-ones undergo various chemical reactions, including Claisen rearrangement, multicomponent reactions, and Friedel-Crafts acylation. These reactions are essential for modifying the chemical structure and introducing new functional groups to enhance biological activity (Kotha & Solanke, 2022).

Scientific Research Applications

Antimicrobial Activity

7-Ethoxy-4-phenyl-2H-chromen-2-one derivatives have been synthesized and shown to exhibit significant antimicrobial activity. These compounds demonstrate both antibacterial and antifungal properties, comparable to standard drugs. Molecular modeling and docking studies with oxidoreductase proteins further support their inhibitory potency (Mandala et al., 2013).

Molecular Docking and Structural Analysis

The compound and its derivatives have been used in molecular docking studies to investigate interactions with proteins like interleukin-6. These studies include analysis of molecular geometric structure, Hirshfeld surface, and thermodynamic analyses, providing insights into the compound's potential interactions and stability (Sert et al., 2018).

Synthesis Methods

Novel synthesis methods have been developed for 7-ethoxy-4-phenyl-2H-chromen-2-one and related compounds. These methods involve multicomponent reactions and have been used to create a variety of derivatives, highlighting the versatility of the compound in chemical synthesis (Damavandi et al., 2012).

Catalytic Properties

Derivatives of 7-ethoxy-4-phenyl-2H-chromen-2-one have been utilized to explore catalytic properties in organic synthesis. For instance, their use in Michael addition reactions for synthesizing Warfarin analogues demonstrates the compound's utility in pharmaceutical synthesis (Alonzi et al., 2014).

Phototransformation Studies

Phototransformation of chromenone derivatives, including those similar to 7-ethoxy-4-phenyl-2H-chromen-2-one, has been explored. These studies investigate regioselective photocyclisation and dealkoxylation, contributing to understanding the photochemical behavior of such compounds (Khanna et al., 2015).